N-[2-(4-fluorophenyl)ethyl]-2-phenylpropan-1-amine

• Molecular Formula: C17H20FN
• Molecular Weight: 257.34 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-phenylpropan-1-amine
• InChI: InChI=1S/C17H20FN/c1-14(16-5-3-2-4-6-16)13-19-12-11-15-7-9-17(18)10-8-15/h2-10,14,19H,11-13H2,1H3
• InChI Key: ZKCWONYBMYHMMY-UHFFFAOYSA-N
• SMILES: CC(CNCCC1=CC=C(C=C1)F)C2=CC=CC=C2

Description

N-[2-(4-fluorophenyl)ethyl]-2-phenylpropan-1-amine, commonly known as 4-FA, is a synthetic compound that belongs to the family of amphetamines. It is a psychoactive drug that has been used for recreational purposes due to its stimulant and entactogenic effects. However, in recent years, there has been an increasing interest in 4-FA's scientific research applications, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of 4-FA is not fully understood. However, it is believed to work by increasing the release of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in regulating mood, motivation, and attention.
Biochemical and Physiological Effects
4-FA has been shown to have a range of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream. In the brain, it increases the activity of certain regions, particularly those involved in reward and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FA in lab experiments is that it is relatively easy to synthesize and has a well-defined chemical structure. Additionally, it has been shown to have a range of effects on the brain and body, making it a useful tool for studying various neurological and psychiatric disorders. However, one limitation is that 4-FA has been shown to have some neurotoxic effects, particularly at high doses. Therefore, caution must be taken when using it in lab experiments.

Future Directions

There are several potential future directions for research on 4-FA. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, further research is needed to fully understand its mechanism of action and its effects on the brain and body. Finally, more studies are needed to determine the safety and efficacy of 4-FA for potential therapeutic applications.

Synthesis Methods

The synthesis of 4-FA involves the reaction of benzaldehyde with nitroethane to form 2-nitro-1-phenylethene. This compound is then reduced with iron and hydrochloric acid to form 2-phenylethylamine. Finally, 4-fluorophenylacetone is reacted with 2-phenylethylamine in the presence of a reducing agent to form 4-FA.

Scientific Research Applications

4-FA has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, it has been studied for its potential use in the treatment of depression, anxiety, and attention-deficit/hyperactivity disorder (ADHD).